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Compound of Interest

Compound Name: Usp28-IN-4

Cat. No.: B12399517 Get Quote

Usp28-IN-4 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information for dissolving and using Usp28-IN-4 in in vitro experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Usp28-IN-4?

A1: The recommended solvent for preparing stock solutions of Usp28-IN-4 is Dimethyl

Sulfoxide (DMSO). It is sparingly soluble in DMSO, with reported concentrations up to 10

mg/mL.[1][2] For optimal dissolution, using newly opened, anhydrous DMSO is crucial, as

hygroscopic (water-absorbing) DMSO can significantly reduce the compound's solubility.[1]

Q2: How do I prepare a stock solution of Usp28-IN-4?

A2: To prepare a stock solution, dissolve Usp28-IN-4 powder in high-quality, anhydrous DMSO.

Gentle warming, sonication (using an ultrasonic bath), and adjusting the pH to 2 with 1 M HCl

while heating to 60°C can aid in complete dissolution, especially for higher concentrations.[1]

Please refer to the detailed protocol in the "Experimental Protocols" section below.

Q3: How should I store the Usp28-IN-4 stock solution?

A3: Once prepared, the stock solution should be aliquoted into smaller, single-use volumes to

prevent degradation from repeated freeze-thaw cycles.[1][3] Store these aliquots at -80°C for

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12399517?utm_src=pdf-interest
https://www.benchchem.com/product/b12399517?utm_src=pdf-body
https://www.benchchem.com/product/b12399517?utm_src=pdf-body
https://www.benchchem.com/product/b12399517?utm_src=pdf-body
https://www.medchemexpress.com/usp28-in-4.html
https://www.caymanchem.com/product/41604/usp28-in-4
https://www.medchemexpress.com/usp28-in-4.html
https://www.benchchem.com/product/b12399517?utm_src=pdf-body
https://www.benchchem.com/product/b12399517?utm_src=pdf-body
https://www.medchemexpress.com/usp28-in-4.html
https://www.benchchem.com/product/b12399517?utm_src=pdf-body
https://www.medchemexpress.com/usp28-in-4.html
https://www.medchemexpress.com/usp28-in-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


up to 6 months or at -20°C for up to 1 month.[1][4] When storing at -20°C, ensure the solution

is protected from light.[1]

Q4: What is the mechanism of action for Usp28-IN-4?

A4: Usp28-IN-4 is a potent and selective inhibitor of Ubiquitin-specific Protease 28 (USP28).[1]

[2] USP28 is a deubiquitinase enzyme that removes ubiquitin tags from substrate proteins,

thereby saving them from degradation by the proteasome. A key substrate of USP28 is the

oncoprotein c-Myc.[5][6][7] By inhibiting USP28, Usp28-IN-4 prevents the deubiquitination of c-

Myc, leading to its enhanced degradation and a reduction in its cellular levels.[1][8] This

mechanism underlies its cytotoxic effects on cancer cells.[1][8]
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Issue Potential Cause Recommended Solution

Compound does not fully

dissolve in DMSO.

1. Suboptimal DMSO quality:

DMSO may have absorbed

moisture. 2. Insufficient

agitation: The compound

needs energy to dissolve. 3.

Concentration too high: The

desired concentration exceeds

the solubility limit.

1. Use fresh, high-purity,

anhydrous DMSO.[1] 2. Gently

warm the solution, use an

ultrasonic bath, and vortex to

facilitate dissolution.[1] 3.

Prepare a more dilute stock

solution.

Precipitate forms when diluting

the DMSO stock solution into

aqueous cell culture media.

1. Low aqueous solubility:

Usp28-IN-4 is a hydrophobic

molecule, and its solubility

dramatically decreases when

the DMSO concentration is

lowered by dilution in aqueous

media. This is a common issue

for many small molecule

inhibitors.[9][10] 2. High final

concentration: The final

concentration in the media is

too high.

1. Ensure the final

concentration of DMSO in the

cell culture medium is kept low

(typically ≤0.5%) to minimize

solvent-induced cytotoxicity. 2.

Add the DMSO stock solution

to the media dropwise while

vortexing or stirring to ensure

rapid mixing and minimize

localized high concentrations.

3. Perform a serial dilution of

the stock solution in your cell

culture medium to determine

the maximum achievable

working concentration without

precipitation. 4. Do not store

the diluted working solution;

prepare it fresh for each

experiment.

Inconsistent experimental

results.

1. Stock solution degradation:

Repeated freeze-thaw cycles

can degrade the compound. 2.

Inaccurate concentration:

Potential errors during

weighing or dilution.

1. Aliquot the stock solution

after preparation to avoid

multiple freeze-thaw cycles.[1]

[3] 2. Carefully calibrate all

equipment (balances, pipettes)

and double-check calculations

before preparing solutions.
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Quantitative Data Summary
Parameter Value Reference

IC₅₀ (USP28) 0.04 µM [1][2][11]

Solubility in DMSO Up to 10 mg/mL (21.68 mM) [1]

Molecular Weight 461.4 g/mol [2]

Experimental Protocols
Protocol: Preparation of a 10 mM Usp28-IN-4 Stock
Solution in DMSO

Pre-warming: Allow the Usp28-IN-4 vial and a sealed bottle of anhydrous DMSO to

equilibrate to room temperature before opening to prevent condensation of atmospheric

moisture.

Weighing: Accurately weigh the desired amount of Usp28-IN-4 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM solution, weigh out 4.614 mg

of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

Usp28-IN-4 powder. For the example above, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes.

If solids persist, gently warm the solution to 37-60°C for a short period while mixing.[1]

Note: For concentrations at the higher end of the solubility limit (e.g., 10 mg/mL), adjusting

the pH to 2 with 1 M HCl and heating to 60°C may be necessary for complete dissolution.

[1]
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Sterilization (Optional): If required for your specific application, filter the stock solution

through a 0.22 µm DMSO-compatible syringe filter into a sterile tube.

Aliquoting and Storage: Dispense the stock solution into single-use, light-protected (amber)

sterile tubes. Store immediately at -80°C for long-term storage (up to 6 months) or -20°C for

short-term storage (up to 1 month).[1][4]
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Caption: USP28-IN-4 inhibits USP28, preventing c-Myc deubiquitination and promoting its

degradation.
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Caption: Workflow for preparing a Usp28-IN-4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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